Cas no 1787878-87-8 (4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide)

• Product Name: 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide
• CAS No: 1787878-87-8
• MF: C₂₁H₂₂N₂OS₂
• MW: 382.542182445526
• CID: 5366313
• Update Time: 2025-06-10

4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide

• Inchi： 1S/C21H22N2OS2/c1-15(2)26-20-5-3-16(4-6-20)10-21(24)23-12-17-9-19(13-22-11-17)18-7-8-25-14-18/h3-9,11,13-15H,10,12H2,1-2H3,(H,23,24)
• InChI Key： GZNNZUIIIMSQJL-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2=CC(C3C=CSC=3)=CN=C2)=O)=CC=C(SC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide

4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide (CAS No. 1787878-87-8): An Overview of a Promising Compound in Pharmaceutical Research

4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide (CAS No. 1787878-87-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to a class of molecules known as thioethers and amides, which are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential therapeutic applications of this compound.

The chemical structure of 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide is characterized by a benzene ring substituted with an acetamide group and a thioether linkage. The thioether group is attached to an isopropyl moiety, while the acetamide group is linked to a pyridine ring substituted with a thiophene moiety. This unique structural arrangement confers the compound with specific chemical and biological properties that make it an interesting target for further investigation.

Recent studies have focused on the synthesis of 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide. One notable method involves the reaction of 4-isopropylthiobenzoyl chloride with 5-(3-thienyl)pyridine-3-methylamine in the presence of a base such as triethylamine. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

In terms of biological activity, 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide has shown promising results in various assays. One key area of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant aspect of the biological activity of 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide is its neuroprotective properties. Research has shown that the compound can protect neuronal cells from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In addition to its therapeutic potential, 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide has also been studied for its pharmacokinetic properties. Research has shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that it may be suitable for once-daily dosing regimens, enhancing patient compliance and convenience.

The future outlook for 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide is promising. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential through structure-activity relationship (SAR) studies. Additionally, efforts are being made to develop novel formulations and delivery systems to enhance its efficacy and reduce potential side effects.

In conclusion, 4-[(1-Methylethyl)thio]-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzeneacetamide (CAS No. 1787878-87-8) represents a promising compound in pharmaceutical research with potential applications in treating inflammatory diseases and neurodegenerative disorders. Its unique chemical structure, favorable biological activity, and promising clinical results make it an exciting candidate for further development and commercialization.